Cas no 1241674-58-7 (2-{(4-Ethylphenyl)aminomethyl}-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione)

• Product Name: 2-{(4-Ethylphenyl)aminomethyl}-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• CAS No: 1241674-58-7
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD17069388
• CID: 4690609
• Update Time: 2023-11-22

2-{(4-Ethylphenyl)aminomethyl}-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Ethylphenyl)amino]methyl}-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• 2-(((4-Ethylphenyl)amino)methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• 2-([(4-Ethylphenyl)amino]methyl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3-dione
• T4139
• 4,7-methano-1H-isoindole-1,3(2H)-dione, 2-[[(4-ethylphenyl)amino]methyl]-3a,4,7,7a-tetrahydro-
• 2-{(4-Ethylphenyl)aminomethyl}-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione

• MDL： MFCD17069388
• Inchi： 1S/C18H20N2O2/c1-2-11-3-7-14(8-4-11)19-10-20-17(21)15-12-5-6-13(9-12)16(15)18(20)22/h3-8,12-13,15-16,19H,2,9-10H2,1H3
• InChI Key： GXBLJYVYVJHMKZ-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2C(N1CNC1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 296.152
• Monoisotopic Mass: 296.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4